Cas no 52541-72-7 (9,10-Anthracenedione, 1,4-dimethoxy-2-methyl-)
52541-72-7 structure
Product Name:9,10-Anthracenedione, 1,4-dimethoxy-2-methyl-
CAS No:52541-72-7
MF:C17H14O4
MW:282.290665149689
CID:1581856
PubChem ID:13945060
Update Time:2025-04-21
9,10-Anthracenedione, 1,4-dimethoxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione, 1,4-dimethoxy-2-methyl-
- 1,4-dimethoxy-2-methylanthracene-9,10-dione
- 1,4-dimethoxy-2-methylanthraquinone
- DTXSID60552999
- SCHEMBL8996244
- 52541-72-7
-
- Inchi: 1S/C17H14O4/c1-9-8-12(20-2)13-14(17(9)21-3)16(19)11-7-5-4-6-10(11)15(13)18/h4-8H,1-3H3
- InChI Key: FRGLGODYTDELQB-UHFFFAOYSA-N
- SMILES: O(C)C1C(C)=CC(=C2C(C3C=CC=CC=3C(C2=1)=O)=O)OC
Computed Properties
- Exact Mass: 282.08922
- Monoisotopic Mass: 282.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
9,10-Anthracenedione, 1,4-dimethoxy-2-methyl- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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